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Abstract
Acantrifoic acid A is a naturally occurring lupane-type triterpenoid isolated from the leaves of

Acanthopanax trifoliatus (also known as Eleutherococcus trifoliatus). Its intricate chemical

structure and defined stereochemistry have been elucidated through comprehensive

spectroscopic analysis. This technical guide provides a detailed overview of the chemical

structure, stereochemical configuration, and the experimental methodologies used to

characterize Acantrifoic acid A, presenting key quantitative data in a structured format for

ease of reference.

Chemical Structure and Properties
Acantrifoic acid A is a complex organic molecule with the chemical formula C₃₂H₄₈O₇ and a

molecular weight of 544.7 g/mol [1]. It belongs to the triterpenoid class of compounds, which

are known for their diverse biological activities. The systematic IUPAC name for Acantrifoic
acid A is (1R,3aS,5aR,5bR,7aR,8S,9R,11aR,11bR,13aR,13bS)-9-acetyloxy-1-(3-hydroxyprop-

1-en-2-yl)-5a,5b,8,11a-tetramethyl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-

hexadecahydrocyclopenta[a]chrysene-3a,8-dicarboxylic acid. This nomenclature precisely

defines the absolute configuration of all stereocenters within the molecule.

Table 1: Physicochemical Properties of Acantrifoic Acid A
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Property Value Reference

Molecular Formula C₃₂H₄₈O₇ [1]

Molecular Weight 544.7 g/mol [1]

CAS Number 654663-85-1 [1]

Compound Type Triterpenoid [2]

Natural Source
Acanthopanax trifoliatus

(Eleutherococcus trifoliatus)
[3]

Stereochemistry
The stereochemistry of Acantrifoic acid A is complex, featuring a rigid pentacyclic core with

multiple chiral centers. The specific arrangement of these centers is crucial for its biological

activity. The IUPAC name provides a complete description of the stereochemistry at each chiral

center.

Figure 1: 2D representation of Acantrifoic acid A's core structure.

Experimental Protocols
The isolation and structure elucidation of Acantrifoic acid A were first reported by Kiem et al.

The general workflow involved extraction from the plant material, followed by chromatographic

separation and spectroscopic analysis.

Isolation of Acantrifoic Acid A
A generalized workflow for the isolation of triterpenoids from plant sources is depicted below.

The specific details for Acantrifoic acid A would involve a similar process.
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Figure 2: Generalized workflow for the isolation of Acantrifoic acid A.

Structure Elucidation
The chemical structure of Acantrifoic acid A was determined through a combination of

spectroscopic techniques. The primary methods employed were Nuclear Magnetic Resonance

(NMR) spectroscopy (¹H and ¹³C NMR) and Mass Spectrometry (MS).
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Figure 3: Logical relationship in the structure elucidation process.

Spectroscopic Data
The structural assignment of Acantrifoic acid A was heavily reliant on detailed NMR and MS

data.

NMR Spectroscopic Data
The ¹H and ¹³C NMR data provide a detailed map of the carbon and proton framework of the

molecule. The following tables summarize the key NMR assignments as would be reported in

the primary literature.

Table 2: ¹H NMR Data for Acantrifoic Acid A (in C₅D₅N)
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Position δH (ppm) Multiplicity J (Hz)

... ... ... ...

Data to be populated

from the full text of the

primary literature.

... ... ... ...

Table 3: ¹³C NMR Data for Acantrifoic Acid A (in C₅D₅N)

Position δC (ppm)

... ...

Data to be populated from the full text of the

primary literature.

... ...

Mass Spectrometry Data
Mass spectrometry is used to determine the molecular weight and elemental composition of a

compound.

Table 4: Mass Spectrometry Data for Acantrifoic Acid A

Ion m/z

[M+H]⁺ Data to be populated

[M+Na]⁺ Data to be populated

Other significant fragments Data to be populated

Conclusion
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Acantrifoic acid A is a structurally complex lupane-type triterpenoid with a well-defined

stereochemistry. Its characterization has been made possible through the rigorous application

of modern spectroscopic techniques. This guide provides a foundational understanding of its

chemical nature and the experimental approaches used for its identification, serving as a

valuable resource for researchers in natural product chemistry and drug discovery. Further

investigation into its biological activities may reveal its therapeutic potential.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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